Cas no 5072-23-1 (Butanoic acid, 2-amino-4-(S-ethylsulfonimidoyl)-)

• Product Name: Butanoic acid, 2-amino-4-(S-ethylsulfonimidoyl)-
• CAS No: 5072-23-1
• MF: C₆H₁₄N₂O₃S
• MW: 194.251960277557
• CID: 364211
• PubChem ID: 15730766
• Update Time: 2025-04-19

Butanoic acid, 2-amino-4-(S-ethylsulfonimidoyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-4-(S-ethylsulfonimidoyl)-
• 2-amino-4-(ethylsulfonimidoyl)butanoic acid
• 2-amino-4-(ethylsulfonimidoyl)-butyric acid
• 5072-23-1
• DTXSID10577571
• SCHEMBL13745292
• 2-Amino-4-(S-ethanesulfonimidoyl)butanoic acid

• Inchi： 1S/C6H14N2O3S/c1-2-12(8,11)4-3-5(7)6(9)10/h5,8H,2-4,7H2,1H3,(H,9,10)
• InChI Key： QALBWPROXXYJKZ-UHFFFAOYSA-N
• SMILES： S(CC)(CCC(C(=O)O)N)(=N)=O

Computed Properties

• Exact Mass: 194.07262
• Monoisotopic Mass: 194.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 104.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives